Cas no 1288992-53-9 (5-bromo-3-methylimidazo2,1-b1,3thiazole)

• Product Name: 5-bromo-3-methylimidazo2,1-b1,3thiazole
• CAS No: 1288992-53-9
• MF: C₆H₅BrN₂S
• MW: 217.086298704147
• CID: 5693629
• PubChem ID: 121597966
• Update Time: 2023-11-24

5-bromo-3-methylimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3-METHYLIMIDAZO[2,1-B][1,3]THIAZOLE
• EN300-1197676
• AKOS026730871
• 1288992-53-9
• Imidazo[2,1-b]thiazole, 5-bromo-3-methyl-
• 5-bromo-3-methylimidazo[2,1-b]thiazole
• 5-bromo-3-methylimidazo2,1-b1,3thiazole

• Inchi： 1S/C6H5BrN2S/c1-4-3-10-6-8-2-5(7)9(4)6/h2-3H,1H3
• InChI Key： WPPHRSDKERLOBA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2N1C(C)=CS2

Computed Properties

• Exact Mass: 215.93568g/mol
• Monoisotopic Mass: 215.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.91±0.1 g/cm3(Predicted)
• pka: 4.28±0.40(Predicted)